2-Nitro-4-(pyridin-4-ylmethoxy)aniline
Cat. No. B8548943
M. Wt: 245.23 g/mol
InChI Key: OVGHHOBXZNMOMQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
|
REACTION_SMILES
|
[Cl:11][c:12]1[cH:13][c:14]([N+:19](=[O:20])[O-:21])[c:15]([NH2:16])[cH:17][cH:18]1.[H-:9].[Na+:10].[OH:1][CH2:2][c:3]1[cH:4][cH:5][n:6][cH:7][cH:8]1>>[O:1]([CH2:2][c:3]1[cH:4][cH:5][n:6][cH:7][cH:8]1)[c:12]1[cH:13][c:14]([N+:19](=[O:20])[O-:21])[c:15]([NH2:16])[cH:17][cH:18]1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
Nc1ccc(Cl)cc1[N+](=O)[O-]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[Na+]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
OCc1ccncc1
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
Nc1ccc(OCc2ccncc2)cc1[N+](=O)[O-]
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
